3-(1-(thiophene-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-(thiophene-2-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16N4O2S/c22-16-13-3-1-7-18-15(13)19-11-21(16)12-5-8-20(9-6-12)17(23)14-4-2-10-24-14/h1-4,7,10-12H,5-6,8-9H2
• InChI Key: KBQOWTWTOKOXEF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)C4=CC=CS4
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 2034530-93-1

Description

The molecule “3-(1-(thiophene-2-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one” is a complex organic compound. It contains a pyrido[2,3-d]pyrimidin-4(3H)-one moiety, which is a type of heterocyclic compound. This moiety is known to exhibit a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis : A study by Bararjanian et al. (2010) discusses a one-pot synthesis method involving compounds similar to the chemical . This method results in pyrimidinones, indicating potential synthetic pathways for creating derivatives of the chemical for research.

• Crystal Structure Analysis : Liu et al. (2006) examined the crystal structure of a closely related compound, providing insight into the molecular structure and potential interactions of the chemical .

Biological Activities and Applications

• Antiviral and Antiparkinsonian Activities : A study by Amr et al. (2008) highlights the synthesis of derivatives from a similar compound, with findings indicating significant analgesic and antiparkinsonian activities.

• HIV-1 Inhibition : Research by Kang et al. (2017) focuses on piperidine-substituted thiophene[3,2-d]pyrimidine derivatives as potent HIV-1 inhibitors, showcasing the potential of such compounds in antiviral therapy.

• Antimicrobial Applications : Gaber & Moussa (2011) synthesized derivatives of thieno[2,3-d]pyrimidin-4-one, which demonstrated good antimicrobial activity, suggesting similar potential for the chemical .

• Anti-Angiogenic and DNA Cleavage : Kambappa et al. (2017) explored derivatives of a structurally similar compound for their anti-angiogenic and DNA cleavage activities, indicating potential therapeutic applications in cancer research.

• Anticancer Activities : Singh & Paul (2006) found that certain pyrimidin-2,4-diones, related to the chemical , exhibit significant anticancer activities across various human tumor cell lines.

Other Research Directions

• Structural and Electronic Properties : Georges et al. (1989) investigated the structural and electronic properties of similar anticonvulsant compounds, which could inform the understanding of the chemical's behavior in biological systems.